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Compound of Interest

Compound Name: 5-Iodo-2,3-dihydro-1H-indene

Cat. No.: B145472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 5-
Iodo-2,3-dihydro-1H-indene. Due to the limited availability of direct quantitative solubility data

for this specific compound in publicly accessible literature, this document leverages data from

the structurally similar parent compound, 2,3-dihydro-1H-indene (indane), to predict its

solubility profile. Furthermore, a detailed, generalized experimental protocol for determining the

precise solubility of 5-Iodo-2,3-dihydro-1H-indene in various organic solvents is provided.

Predicted Solubility of 5-Iodo-2,3-dihydro-1H-indene
Based on the principle of "like dissolves like," the solubility of 5-Iodo-2,3-dihydro-1H-indene is

expected to closely mirror that of its non-iodinated counterpart, indane. Indane is a nonpolar

hydrocarbon and is known to be soluble in many common organic solvents. The introduction of

an iodine atom to the indane structure is not anticipated to drastically alter its overall nonpolar

character. Therefore, 5-Iodo-2,3-dihydro-1H-indene is predicted to be:

Soluble in nonpolar and moderately polar organic solvents such as:

Hexane

Toluene

Dichloromethane
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Chloroform[1]

Diethyl ether[1]

Ethyl acetate

Acetone

Tetrahydrofuran (THF)

Ethanol[1]

Insoluble in water.[1]

This predicted solubility is summarized in the table below. It is crucial to note that these are

estimations and experimental verification is necessary for precise quantitative data.
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Solvent Predicted Solubility

Nonpolar Solvents

Hexane Soluble

Toluene Soluble

Halogenated Solvents

Dichloromethane Soluble

Chloroform Soluble

Ethers

Diethyl Ether Soluble

Tetrahydrofuran (THF) Soluble

Esters

Ethyl Acetate Soluble

Ketones

Acetone Soluble

Alcohols

Ethanol Soluble

Methanol Likely Soluble

Aqueous Solvents

Water Insoluble

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise solubility data, the following gravimetric method is recommended. This

protocol is a standard procedure for determining the solubility of a solid compound in a solvent.
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Materials:

5-Iodo-2,3-dihydro-1H-indene (solid)

Selected organic solvents (high purity)

Analytical balance (readable to at least 0.1 mg)

Vials with screw caps

Constant temperature bath or shaker with temperature control

Syringe filters (e.g., 0.2 µm PTFE)

Pre-weighed vials for collecting the filtrate

Vacuum oven or desiccator

Procedure:

Sample Preparation: Add an excess amount of solid 5-Iodo-2,3-dihydro-1H-indene to a

vial. The exact amount should be more than what is expected to dissolve.

Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

Equilibration: Tightly cap the vial and place it in a constant temperature bath or shaker. Allow

the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation. The

temperature should be carefully controlled and recorded.

Filtration: After equilibration, allow the undissolved solid to settle. Carefully draw a sample of

the supernatant using a syringe and attach a syringe filter. Filter the saturated solution into a

pre-weighed vial to remove any undissolved solid.

Solvent Evaporation: Weigh the vial containing the filtrate to determine the mass of the

saturated solution. Evaporate the solvent from the filtrate under a gentle stream of nitrogen

or in a vacuum oven at a suitable temperature until a constant weight of the dissolved solid is

achieved.
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Calculation: The solubility can be calculated in various units (e.g., g/100 mL, mg/mL, mol/L)

using the initial volume of the solvent and the mass of the dissolved solid.

The following diagram illustrates the general workflow for this experimental protocol.
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Workflow for Solubility Determination

Preparation

Equilibration

Separation & Measurement

Analysis

Add excess 5-Iodo-2,3-dihydro-1H-indene to vial

Add known volume/mass of solvent

Equilibrate at constant temperature (24-48h)

Filter supernatant into pre-weighed vial

Weigh filtrate

Evaporate solvent

Weigh remaining solid

Calculate solubility
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Logical Basis for Solubility Prediction

5-Iodo-2,3-dihydro-1H-indene

Structural Similarity
(Indane backbone)

is structurally
similar to

2,3-dihydro-1H-indene (Indane)

Known Solubility of Indane:
- Soluble in organic solvents

- Insoluble in water

has

Predicted Solubility of
5-Iodo-2,3-dihydro-1H-indene:
- Soluble in organic solvents

- Insoluble in water

predicts

Principle: 'Like Dissolves Like'

based on

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145472#solubility-of-5-iodo-2-3-dihydro-1h-indene-in-
common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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